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Compound of Interest

Compound Name:
5-(4-fluoro-3-nitrophenyl)-2H-

tetrazole

Cat. No.: B1343745 Get Quote

Technical Guide: 5-(4-fluoro-3-nitrophenyl)-2H-tetrazole

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Despite a comprehensive search of scientific databases and public records, the

complete X-ray crystal structure and detailed experimental data for 5-(4-fluoro-3-
nitrophenyl)-2H-tetrazole are not publicly available at the time of this report. The following

guide is constructed based on established principles of tetrazole chemistry, general synthesis

methodologies, and the known biological activities of structurally related compounds.

Introduction
5-(4-fluoro-3-nitrophenyl)-2H-tetrazole is a heterocyclic compound featuring a tetrazole ring

linked to a substituted phenyl group. The presence of a fluorine atom and a nitro group on the

phenyl ring suggests potential for unique physicochemical properties and biological activities.

Tetrazole derivatives are of significant interest in medicinal chemistry as they are often used as

bioisosteric replacements for carboxylic acids, offering improved metabolic stability and

pharmacokinetic profiles.[1] This document provides a theoretical framework for the synthesis

and potential biological significance of this compound.

Physicochemical Properties
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While the complete crystallographic data is unavailable, some basic properties can be

identified.

Property Value

CAS Number 328244-35-5[2]

Molecular Formula C₇H₄FN₅O₂[2]

Molecular Weight 209.14 g/mol [2]

Purity (Commercial) Typically ≥95%[2]

Synthesis and Experimental Protocols
The synthesis of 5-substituted tetrazoles is commonly achieved through a [3+2] cycloaddition

reaction between a nitrile and an azide.[1] A plausible synthetic route for 5-(4-fluoro-3-
nitrophenyl)-2H-tetrazole is outlined below.

General Synthesis Workflow
The following diagram illustrates a probable synthetic pathway for the target compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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